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Compound of Interest

Compound Name: Ataquimast

Cat. No.: B1665806 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ataquimast is a synthetic small molecule belonging to the quinoxalinone class of compounds.

It has been identified as a potent inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in the

inflammatory cascade. Furthermore, Ataquimast has demonstrated the ability to modulate the

release of pro-inflammatory mediators, including leukotrienes, tumor necrosis factor-alpha

(TNF-α), and granulocyte-macrophage colony-stimulating factor (GM-CSF). This multifaceted

mechanism of action suggests its potential therapeutic application in inflammatory diseases

and oncology, particularly in advanced receptor-positive breast cancer. This guide provides a

comprehensive overview of the chemical structure, properties, and known biological activities

of Ataquimast, based on available scientific literature.

Chemical Structure and Identification
Ataquimast is chemically known as 1-ethyl-3-(methylamino)quinoxalin-2(1H)-one

hydrochloride. Its structure is characterized by a core quinoxalinone heterocyclic system,

substituted with an ethyl group at the N1 position and a methylamino group at the C3 position.

Chemical Structure:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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